Cas no 460094-96-6 (tert-Butyl 4-(2-bromo-4-fluorobenzyl)piperazine-1-carboxylate)

• Product Name: tert-Butyl 4-(2-bromo-4-fluorobenzyl)piperazine-1-carboxylate
• CAS No: 460094-96-6
• MF: C₁₆H₂₂BrFN₂O₂
• MW: 373.26048707962
• MDL: MFCD20441935
• CID: 1025218
• PubChem ID: 20754659
• Update Time: 2025-10-22

tert-Butyl 4-(2-bromo-4-fluorobenzyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(2-bromo-4-fluorobenzyl)piperazine-1-carboxylate
• tert-Butyl 4-(2-bromo-4-fluorobenzyl)-piperazine-1-carboxylate
• 1-(4-BOC-PiperazinoMethyl)-2-broMo-4-fluorobenzene
• tert-butyl 4-[(2-bromo-4-fluorophenyl)methyl]piperazine-1-carboxylate
• DB-433310
• AM86987
• BS-24907
• N10220
• CS-0209464
• DTXSID20609630
• MFCD20441935
• A872295
• SCHEMBL14456695
• 460094-96-6
• AKOS006853013
• tert-butyl 4-[(2-bromo-4-fluorophenyl)methyl]piperazine-1-carboxylate;

• MDL： MFCD20441935
• Inchi： 1S/C16H22BrFN2O2/c1-16(2,3)22-15(21)20-8-6-19(7-9-20)11-12-4-5-13(18)10-14(12)17/h4-5,10H,6-9,11H2,1-3H3
• InChI Key： FMBAGTCXKXRCMU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CN1CCN(C(=O)OC(C)(C)C)CC1)F

Computed Properties

• Exact Mass: 372.08500
• Monoisotopic Mass: 372.08487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• PSA: 32.78000
• LogP: 3.51670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on tert-Butyl 4-(2-bromo-4-fluorobenzyl)piperazine-1-carboxylate

tert-Butyl 4-(2-bromo-4-fluorobenzyl)piperazine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 4-(2-bromo-4-fluorobenzyl)piperazine-1-carboxylate, with the CAS number 460094-96-6, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a piperazine ring, a benzyl group with bromine and fluorine substituents, and a tert-butyl carboxylate moiety, making it a versatile building block for various chemical reactions.

Recent studies have highlighted the importance of piperazine derivatives in medicinal chemistry, particularly in the design of bioactive compounds. The presence of the bromine and fluorine atoms in the benzyl group introduces electronic diversity, which can enhance the molecule's binding affinity to various biological targets. This makes tert-butyl 4-(2-bromo-4-fluorobenzyl)piperazine-1-carboxylate a valuable intermediate in the synthesis of potential drug candidates.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The tert-butyl carboxylate group serves as an excellent leaving group, facilitating further modifications to tailor the molecule's properties. Researchers have explored various reaction conditions to optimize the yield and purity of this compound, ensuring its reliability as a starting material for downstream applications.

The structural versatility of tert-butyl 4-(2-bromo-4-fluorobenzyl)piperazine-1-carboxylate has led to its use in diverse fields. In pharmaceutical research, it has been employed in the development of inhibitors for kinases and other enzymes. Its ability to form stable complexes with biological targets makes it a promising candidate for therapeutic interventions. Additionally, this compound has found applications in materials science, where its unique electronic properties contribute to the development of advanced materials.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's behavior. Molecular modeling studies have revealed that the spatial arrangement of substituents on the piperazine ring plays a crucial role in determining its bioactivity. By modifying these substituents, researchers can fine-tune the molecule's properties to suit specific applications. For instance, altering the position of bromine and fluorine atoms on the benzyl group has been shown to significantly impact its solubility and permeability.

In conclusion, tert-butyl 4-(2-bromo-4-fluorobenzyl)piperazine-1-carboxylate is a multifaceted compound with immense potential in various scientific domains. Its unique structure, combined with recent research findings, positions it as a key player in both academic and industrial settings. As ongoing studies continue to uncover new insights into its properties and applications, this compound is likely to remain at the forefront of chemical innovation.